Cas no 90801-53-9 (Cyclopentadienone, 2-bromo- (7CI))
90801-53-9 structure
Product Name:Cyclopentadienone, 2-bromo- (7CI)
CAS No:90801-53-9
MF:C5H3BrO
MW:158.980720758438
CID:995123
PubChem ID:54323072
Update Time:2025-04-20
Cyclopentadienone, 2-bromo- (7CI) Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentadienone, 2-bromo- (7CI)
- SCHEMBL10874892
- 2-bromocyclopentadienone
- 90801-53-9
- Cyclopentadienone,2-bromo-(7ci)
-
- Inchi： 1S/C5H3BrO/c6-4-2-1-3-5(4)7/h1-3H
- InChI Key： SSZQFFQYQDZGNX-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC1=O
Computed Properties
- Exact Mass: 157.937
- Monoisotopic Mass: 157.937
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 1.7
Cyclopentadienone, 2-bromo- (7CI) Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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